Cas no 915923-58-9 (2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylethan-1-amine)

• Product Name: 2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylethan-1-amine
• CAS No: 915923-58-9
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 1085789
• PubChem ID: 25220842
• Update Time: 2025-04-20

2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)ethanamine
• [2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)ethyl]aminehydrochloride
• 2-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)ethanamine
• SCHEMBL669615
• EN300-146240
• FT-0742885
• 2-[3-(PROPAN-2-YL)-1,2,4-OXADIAZOL-5-YL]ETHAN-1-AMINE
• AKOS005172432
• AB48363
• F2185-0113
• 915923-58-9
• ALBB-010126
• DA-01006
• STK506228
• 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine
• 2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylethan-1-amine

• MDL： MFCD08691426
• Inchi： 1S/C7H13N3O/c1-5(2)7-9-6(3-4-8)11-10-7/h5H,3-4,8H2,1-2H3
• InChI Key： QIZAQAIZJDBTJR-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylethan-1-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines